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Compound of Interest

Compound Name:
1-Benzyl-3-cetyl-2-

methylimidazolium iodide

Cat. No.: B1678664 Get Quote

Essential Safety and Handling Guide for 1-Benzyl-3-
cetyl-2-methylimidazolium iodide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Benzyl-3-cetyl-2-methylimidazolium iodide (CAS No. 278603-

08-0). Adherence to these guidelines is critical to ensure personal safety and proper laboratory

conduct.

Hazard Identification and Classification
1-Benzyl-3-cetyl-2-methylimidazolium iodide is classified as a hazardous substance. The

following table summarizes its GHS classification.[1][2]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation

3
H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling this compound, the following personal protective

equipment is mandatory.

Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

(EU) or NIOSH (US) approved

standards. A face shield may

be required for larger

quantities or when splashing is

possible.

Prevents eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

prior to use. A lab coat or other

protective clothing is required

to prevent skin contact.

Avoids direct skin contact

which causes irritation.[1][2]

Contaminated clothing must be

removed and washed before

reuse.[2]

Respiratory Protection

Use only in a well-ventilated

area.[2] If ventilation is

inadequate, a NIOSH (US) or

CEN (EU) approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

Prevents respiratory tract

irritation.[1][2]
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Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

powders or creating solutions.[2]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly and that an

eyewash station and safety shower are readily accessible.

Dispensing: Avoid creating dust. If handling a solid, weigh it out carefully in a fume hood.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

General Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the laboratory.

Emergency Procedures
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Emergency Situation First Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes.[2] Remove contact lenses if

present and easy to do. Continue rinsing. If eye

irritation persists, seek medical advice/attention.

[2]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of water.[2] If

skin irritation occurs, get medical

advice/attention.[2]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[2] Call a POISON

CENTER or doctor if you feel unwell.[2]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Storage and Disposal Plan
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store locked up.[2]

Disposal:

Dispose of contents and container in accordance with local, regional, and national

regulations.

Contaminated materials and waste should be handled as hazardous and disposed of

through an approved waste disposal plant.

Workflow for Safe Handling of 1-Benzyl-3-cetyl-2-
methylimidazolium iodide
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Safe Handling Workflow

Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Solid in Fume Hood

Ensure Engineering Controls
(Fume Hood, Ventilation)

Verify Emergency Equipment
(Eyewash, Safety Shower)

Prepare Solution in Fume Hood

Wash Hands Thoroughly

Store in a Tightly Closed Container
in a Well-Ventilated Area

Dispose of Waste in
Accordance with Regulations

Decontaminate Work Area
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Caption: Logical workflow for the safe handling of 1-Benzyl-3-cetyl-2-methylimidazolium
iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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